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Compound of Interest

Compound Name: AX-024

Cat. No.: B560555

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of chemical compounds are paramount to ensuring a safe and compliant
laboratory environment. This guide provides essential information and procedural steps for the
safe disposal of AX-024, a potent T-cell receptor (TCR) inhibitor. Adherence to these guidelines
will help mitigate risks and ensure the responsible management of this research chemical.

Key Chemical and Safety Data for AX-024

While a specific Safety Data Sheet (SDS) for AX-024 is not publicly available, the following
table summarizes its known chemical properties, which are crucial for a preliminary risk
assessment and in determining the appropriate disposal route.
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Property Value Reference
Molecular Formula C21H23CIFNO2 [1]
Molecular Weight 375.86 g/mol [1]

DMSO: 75 mg/mL (199.54

Solubility mM)Ethanol: 18 mg/mLWater: [1]
4 mg/mL
] ) Inhibitor of the TCR-Nck
Mechanism of Action _ _ [2]
interaction

Low-acute toxicity has been
noted in research contexts, but
comprehensive toxicity data is

Known Hazards unavailable.[2] As a novel
chemical, it should be handled
as a potentially hazardous

substance.

Standard Operating Procedure for AX-024 Disposal

Given the absence of specific disposal instructions for AX-024, a conservative approach based
on general principles of hazardous waste management is required. The following step-by-step
protocol should be followed in consultation with your institution's Environmental Health and
Safety (EHS) department.

1. Waste ldentification and Segregation:

o Categorization: Treat all AX-024 waste as hazardous chemical waste. This includes pure,
unused AX-024, solutions containing AX-024, and any materials contaminated with it (e.g.,
pipette tips, gloves, vials, and bench paper).

e Segregation: Do not mix AX-024 waste with other waste streams unless explicitly permitted
by your EHS office. Incompatible chemicals can react dangerously.

2. Waste Collection and Labeling:
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o Containers: Use only approved, chemically resistant, and leak-proof containers for waste
collection. The original product container, if empty and in good condition, can be a suitable
option after triple rinsing, with the first rinse collected as hazardous waste.

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "AX-024," and the approximate concentration and quantity. Ensure
the label is securely attached and legible.

3. Storage of AX-024 Waste:

o Location: Store waste containers in a designated, well-ventilated, and secure area, away
from general laboratory traffic.

o Secondary Containment: All liquid hazardous waste containers must be kept in secondary
containment to prevent spills from spreading.

4. Disposal Request and Pickup:

o EHS Notification: Once the waste container is approaching full, or if the waste has been
stored for a period approaching your institution's limit, contact your EHS department to
schedule a waste pickup.

o Documentation: Complete all necessary waste disposal forms as required by your institution,

providing accurate information about the waste composition.

Experimental Protocol: Decontamination of
Glassware

For reusable glassware contaminated with AX-024, the following decontamination procedure is

recommended:

« Initial Rinse: Rinse the glassware three times with a suitable solvent in which AX-024 is
soluble, such as ethanol or DMSO. Collect all rinsate as hazardous waste.

¢ Washing: After the initial solvent rinse, wash the glassware with a standard laboratory
detergent and water.
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e Final Rinse: Rinse the glassware thoroughly with deionized water.
e Drying: Allow the glassware to air dry or place it in a drying oven.

Logical Workflow for AX-024 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of AX-024 waste.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b560555?utm_src=pdf-body
https://www.benchchem.com/product/b560555?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Generation of AX-024 Waste
(Unused product, contaminated materials, solutions)

Is the container empty?

(Categorize as Hazardous Chemical Waste) E’riple rinse with appropriate solvenD

v b

Segregate from other waste streams Collect first rinse as hazardous waste Dispose of rlnseq conta! ner as non-hazardous waste
(if permitted by EHS)

Gollect in a labeled, compatible, and sealed containeD

l

Store in a designated, secure, and ventilated area
with secondary containment

'

Consult Institutional EHS for specific guidance

A

(Complete hazardous waste disposal forms)

A

(Schedule and await EHS pickua

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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